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Compound of Interest

Compound Name: CPUY201112

Cat. No.: B15564256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CPUY201112 is a novel, synthetic small-molecule inhibitor of Heat Shock Protein 90 (Hsp90).

This document provides detailed application notes and protocols for the preparation of

CPUY201112 solutions and for conducting key in vitro experiments to evaluate its biological

activity, particularly its role in inducing p53-mediated apoptosis in cancer cell lines such as

MCF-7.

Data Presentation
Quantitative data related to the properties of CPUY201112 are summarized in the table below

for easy reference.
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Property Value

Chemical Formula C₁₉H₂₃N₃O₄

Molecular Weight 357.41 g/mol

CAS Number 1860793-58-3

Solubility DMSO

Purity Typically ≥98% by HPLC

Storage (Solid) 0°C (short term), -20°C (long term)

Storage (Solution) -20°C or -80°C

Experimental Protocols
Preparation of CPUY201112 Stock Solution
This protocol describes the preparation of a concentrated stock solution of CPUY201112,

which can be further diluted to working concentrations for various cellular assays.

Materials:

CPUY201112 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:

Determine the Desired Stock Concentration: A common stock concentration for small

molecule inhibitors is 10 mM.

Calculate the Required Mass:
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Use the formula: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x

Volume (L)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 357.41 g/mol x 0.001 L = 3.5741 mg

Weighing the Compound:

Carefully weigh the calculated amount of CPUY201112 powder in a sterile microcentrifuge

tube.

Dissolution:

Add the appropriate volume of sterile DMSO to the tube containing the CPUY201112
powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

MCF-7 Cell Culture Protocol
This protocol outlines the standard procedure for maintaining and passaging the human breast

cancer cell line MCF-7.

Materials:

MCF-7 cells (ATCC HTB-22 or equivalent)

Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin
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0.25% Trypsin-EDTA solution

Phosphate-Buffered Saline (PBS), sterile

Cell culture flasks (T-25 or T-75)

Incubator (37°C, 5% CO₂)

Protocol:

Cell Maintenance:

Culture MCF-7 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin in a humidified incubator at 37°C with 5% CO₂.

Change the medium every 2-3 days.

Passaging:

When cells reach 80-90% confluency, aspirate the old medium.

Wash the cells once with sterile PBS.

Add 1-2 mL (for a T-25 flask) of 0.25% Trypsin-EDTA and incubate for 3-5 minutes at

37°C, or until the cells detach.

Neutralize the trypsin by adding 4-5 mL of complete growth medium.

Gently pipette the cell suspension up and down to create a single-cell suspension.

Transfer the desired volume of the cell suspension to a new flask containing fresh, pre-

warmed medium (e.g., a 1:3 to 1:6 split ratio).

Return the flask to the incubator.

Cell Viability (MTT) Assay
This colorimetric assay is used to assess the cytotoxic effect of CPUY201112 on MCF-7 cells.
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Materials:

MCF-7 cells

Complete growth medium

CPUY201112 stock solution

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Microplate reader

Protocol:

Cell Seeding:

Seed MCF-7 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL

of complete medium.

Incubate overnight to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of CPUY201112 in complete medium from the stock solution.

Remove the old medium from the wells and add 100 µL of the various concentrations of

CPUY201112. Include a vehicle control (medium with the same concentration of DMSO

used for the highest drug concentration).

Incubation:

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Addition:
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Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, until purple

formazan crystals are visible.

Formazan Solubilization:

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Western Blot Analysis of Apoptosis-Related Proteins
This protocol is for detecting changes in the expression of key proteins involved in the

apoptotic pathway following treatment with CPUY201112.

Materials:

MCF-7 cells

CPUY201112

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., against p53, Bax, Bcl-2, cleaved Caspase-3, PARP, and a loading

control like GAPDH or β-actin)
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HRP-conjugated secondary antibodies

Chemiluminescent substrate (ECL)

Imaging system

Protocol:

Cell Treatment and Lysis:

Treat MCF-7 cells with desired concentrations of CPUY201112 for the specified time.

Wash cells with ice-cold PBS and lyse them in lysis buffer.

Centrifuge the lysates to pellet cell debris and collect the supernatant.

Protein Quantification:

Determine the protein concentration of each lysate using the BCA assay.

SDS-PAGE and Transfer:

Normalize protein amounts and prepare samples with Laemmli buffer.

Separate the proteins by SDS-PAGE.

Transfer the separated proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detection:
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Wash the membrane again and develop with a chemiluminescent substrate.

Capture the signal using an imaging system.

Cell Cycle Analysis by Flow Cytometry
This protocol is used to determine the effect of CPUY201112 on the cell cycle distribution of

MCF-7 cells.

Materials:

MCF-7 cells

CPUY201112

PBS

70% Ethanol (ice-cold)

Propidium Iodide (PI) staining solution (containing RNase A)

Flow cytometer

Protocol:

Cell Treatment:

Treat MCF-7 cells with CPUY201112 at various concentrations for a specified time.

Cell Harvesting and Fixation:

Harvest the cells by trypsinization and wash with PBS.

Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and store at

-20°C for at least 2 hours.

Staining:

Centrifuge the fixed cells and wash with PBS to remove the ethanol.
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Resuspend the cell pellet in PI staining solution.

Incubate in the dark for 30 minutes at room temperature.

Flow Cytometry:

Analyze the stained cells using a flow cytometer to determine the percentage of cells in

G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualization
Signaling Pathway of Hsp90 Inhibition by CPUY201112
Leading to p53-Mediated Apoptosis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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